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Compound of Interest

Compound Name: Methyl furan-3-carboxylate

Cat. No.: B077232 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like methyl furan-3-carboxylate are critical for ensuring laboratory safety

and environmental compliance. This guide provides a comprehensive, step-by-step plan for the

proper disposal of methyl furan-3-carboxylate, aligning with standard safety protocols.

I. Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is imperative to follow standard laboratory safety

measures. This includes wearing appropriate Personal Protective Equipment (PPE), such as

chemical-resistant gloves, safety goggles, and a laboratory coat. All handling of methyl furan-
3-carboxylate and its associated waste must be conducted within a certified chemical fume

hood to minimize the risk of inhalation.

II. Hazard Profile
Methyl furan-3-carboxylate is classified as a hazardous substance with the following key

properties and hazards identified from safety data sheets.
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Property Data

Molecular Formula C₆H₆O₃

Molecular Weight 126.11 g/mol [1]

Appearance Pale yellow to colorless liquid

Primary Hazards Flammable liquid and vapor[1], Irritant[1]

GHS Hazard Statements

H226: Flammable liquid and vapor[1]. H302 +

H332: Harmful if swallowed or if inhaled[2].

H315: Causes skin irritation[1][2]. H319: Causes

serious eye irritation[1]. H335: May cause

respiratory irritation[1]. H341: Suspected of

causing genetic defects[2]. H350: May cause

cancer[2]. H373: May cause damage to organs

through prolonged or repeated exposure[2].

H412: Harmful to aquatic life with long lasting

effects[2].

Storage

Store in a well-ventilated place. Keep cool. Keep

container tightly closed[3]. Store away from

incompatible materials such as oxidizing agents.

Incompatible Materials Oxidizing agents.

III. Step-by-Step Disposal Procedure
The disposal of methyl furan-3-carboxylate is regulated as hazardous waste and must

adhere to all local, state, and federal environmental regulations. Under no circumstances

should this chemical be disposed of in the sanitary sewer or general waste stream.[4]

1. Waste Identification and Segregation:

Designate a specific, compatible waste container clearly labeled "Hazardous Waste: Methyl
furan-3-carboxylate".

This container should be made of a non-reactive material.
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Keep this waste stream separate from other chemical wastes, particularly incompatible

materials, to prevent dangerous reactions. It is common practice to segregate halogenated

and non-halogenated solvent wastes.[4][5]

2. Container Management:

The waste container must be kept tightly sealed at all times, except when adding waste.[4][5]

Store the container in a designated, well-ventilated, and cool secondary containment area.[4]

3. Spill Management:

In the event of a spill, absorb the material using an inert absorbent such as vermiculite, dry

sand, or earth.[4]

Do not use combustible materials like paper towels for absorption.[4]

The contaminated absorbent material must be collected, placed in the designated hazardous

waste container, and disposed of accordingly.[4]

4. Disposal of Empty Containers:

Empty containers that previously held methyl furan-3-carboxylate are also to be treated as

hazardous waste unless properly decontaminated.[4]

Decontaminate by triple-rinsing the container with a suitable solvent (e.g., acetone or

ethanol).[4]

The rinsate from this process is considered hazardous and must be collected and added to

the appropriate hazardous waste container.[4]

5. Final Disposal Method:

The primary recommended disposal method is incineration.[6]

This involves dissolving or mixing the material with a combustible solvent and burning it in a

chemical incinerator equipped with an afterburner and scrubber system.[6]
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This procedure must be carried out by a licensed hazardous waste disposal company.

6. Documentation:

Complete all necessary waste disposal forms accurately, providing detailed information

about the composition of the waste.

IV. Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of methyl furan-3-carboxylate.
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Disposal workflow for methyl furan-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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